Cas no 592535-13-2 ((5Z)-3-propyl-2-sulfanylidene-5-(2,4,5-trimethoxyphenyl)methylideneimidazolidin-4-one)

(5Z)-3-propyl-2-sulfanylidene-5-(2,4,5-trimethoxyphenyl)methylideneimidazolidin-4-one structure
592535-13-2 structure
Product Name:(5Z)-3-propyl-2-sulfanylidene-5-(2,4,5-trimethoxyphenyl)methylideneimidazolidin-4-one
CAS No:592535-13-2
MF:C16H20N2O4S
MW:336.406002998352
CID:6246545
PubChem ID:6282681
Update Time:2025-10-23

(5Z)-3-propyl-2-sulfanylidene-5-(2,4,5-trimethoxyphenyl)methylideneimidazolidin-4-one Chemical and Physical Properties

Names and Identifiers

    • (5Z)-3-propyl-2-sulfanylidene-5-(2,4,5-trimethoxyphenyl)methylideneimidazolidin-4-one
    • (Z)-3-propyl-2-thioxo-5-(2,4,5-trimethoxybenzylidene)imidazolidin-4-one
    • (5Z)-3-propyl-2-sulfanylidene-5-[(2,4,5-trimethoxyphenyl)methylidene]imidazolidin-4-one
    • F0921-4289
    • 592535-13-2
    • SR-01000113079
    • SR-01000113079-1
    • AKOS000409489
    • Inchi: 1S/C16H20N2O4S/c1-5-6-18-15(19)11(17-16(18)23)7-10-8-13(21-3)14(22-4)9-12(10)20-2/h7-9H,5-6H2,1-4H3,(H,17,23)/b11-7-
    • InChI Key: RIQZBRUZROIAFJ-XFFZJAGNSA-N
    • SMILES: S=C1N/C(=C\C2C=C(C(=CC=2OC)OC)OC)/C(N1CCC)=O

Computed Properties

  • Exact Mass: 336.11437830g/mol
  • Monoisotopic Mass: 336.11437830g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 6
  • Complexity: 483
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 92.1Ų

(5Z)-3-propyl-2-sulfanylidene-5-(2,4,5-trimethoxyphenyl)methylideneimidazolidin-4-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F0921-4289-2μmol
(5Z)-3-propyl-2-sulfanylidene-5-[(2,4,5-trimethoxyphenyl)methylidene]imidazolidin-4-one
592535-13-2 90%+
2μl
$57.0 2023-05-17
Life Chemicals
F0921-4289-5μmol
(5Z)-3-propyl-2-sulfanylidene-5-[(2,4,5-trimethoxyphenyl)methylidene]imidazolidin-4-one
592535-13-2 90%+
5μl
$63.0 2023-05-17
Life Chemicals
F0921-4289-1mg
(5Z)-3-propyl-2-sulfanylidene-5-[(2,4,5-trimethoxyphenyl)methylidene]imidazolidin-4-one
592535-13-2 90%+
1mg
$54.0 2023-05-17
Life Chemicals
F0921-4289-2mg
(5Z)-3-propyl-2-sulfanylidene-5-[(2,4,5-trimethoxyphenyl)methylidene]imidazolidin-4-one
592535-13-2 90%+
2mg
$59.0 2023-05-17
Life Chemicals
F0921-4289-3mg
(5Z)-3-propyl-2-sulfanylidene-5-[(2,4,5-trimethoxyphenyl)methylidene]imidazolidin-4-one
592535-13-2 90%+
3mg
$63.0 2023-05-17
Life Chemicals
F0921-4289-4mg
(5Z)-3-propyl-2-sulfanylidene-5-[(2,4,5-trimethoxyphenyl)methylidene]imidazolidin-4-one
592535-13-2 90%+
4mg
$66.0 2023-05-17
Life Chemicals
F0921-4289-5mg
(5Z)-3-propyl-2-sulfanylidene-5-[(2,4,5-trimethoxyphenyl)methylidene]imidazolidin-4-one
592535-13-2 90%+
5mg
$69.0 2023-05-17

Additional information on (5Z)-3-propyl-2-sulfanylidene-5-(2,4,5-trimethoxyphenyl)methylideneimidazolidin-4-one

Introduction to (5Z)-3-Propyl-2-Sulfanylidene-5-(2,4,5-Trimethoxyphenyl)methylideneimidazolidin-4-One (CAS No. 592535-13-2)

(5Z)-3-Propyl-2-sulfanylidene-5-(2,4,5-trimethoxyphenyl)methylideneimidazolidin-4-one (CAS No. 592535-13-2) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of imidazolidinones and is characterized by its unique structural features, including a propyl group, a sulfanylidene moiety, and a trimethoxyphenyl substituent. These structural elements contribute to its potential therapeutic applications and biological activities.

The chemical structure of (5Z)-3-propyl-2-sulfanylidene-5-(2,4,5-trimethoxyphenyl)methylideneimidazolidin-4-one is particularly noteworthy due to its conjugated system and the presence of multiple functional groups. The propyl group provides hydrophobicity, while the sulfanylidene moiety and the trimethoxyphenyl substituent offer unique electronic and steric properties. These features make the compound a promising candidate for various pharmacological studies.

Recent research has focused on the potential of (5Z)-3-propyl-2-sulfanylidene-5-(2,4,5-trimethoxyphenyl)methylideneimidazolidin-4-one as an inhibitor of specific enzymes and receptors. For instance, studies have shown that this compound exhibits potent inhibitory activity against certain kinases, which are key enzymes involved in cellular signaling pathways. This property makes it a valuable tool in the development of targeted therapies for diseases such as cancer and neurodegenerative disorders.

In addition to its enzymatic inhibition properties, (5Z)-3-propyl-2-sulfanylidene-5-(2,4,5-trimethoxyphenyl)methylideneimidazolidin-4-one has been investigated for its anti-inflammatory and antioxidant activities. In vitro studies have demonstrated that this compound can effectively reduce oxidative stress and inflammation by modulating the expression of pro-inflammatory cytokines and scavenging free radicals. These findings suggest that it may have therapeutic potential in treating inflammatory diseases such as arthritis and chronic obstructive pulmonary disease (COPD).

The pharmacokinetic properties of (5Z)-3-propyl-2-sulfanylidene-5-(2,4,5-trimethoxyphenyl)methylideneimidazolidin-4-one have also been studied extensively. Research indicates that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are crucial for its use as a drug candidate. The compound's high bioavailability and low toxicity make it an attractive option for further preclinical and clinical evaluation.

Clinical trials are currently underway to assess the safety and efficacy of (5Z)-3-propyl-2-sulfanylidene-5-(2,4,5-trimethoxyphenyl)methylideneimidazolidin-4-one in various therapeutic contexts. Early results from phase I trials have shown promising outcomes in terms of tolerability and preliminary efficacy. These trials are essential for determining the optimal dosing regimens and identifying any potential side effects or contraindications.

The synthesis of (5Z)-3-propyl-2-sulfanylidene-5-(2,4,5-trimethoxyphenyl)methylideneimidazolidin-4-one involves several steps that require precise control over reaction conditions to ensure high yields and purity. Common synthetic routes include the condensation of appropriate starting materials followed by cyclization reactions to form the imidazolidinone ring. Advances in synthetic chemistry have led to more efficient methods for producing this compound on a larger scale, which is crucial for its commercialization as a pharmaceutical product.

In conclusion, (5Z)-3-propyl-2-sulfanylidene-5-(2,4,5-trimethoxyphenyl)methylideneimidazolidin-4-one (CAS No. 592535-13-2) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it a promising candidate for the development of novel therapeutics targeting various diseases. Ongoing research and clinical trials will continue to elucidate its full therapeutic potential and pave the way for its use in clinical practice.

Recommended suppliers
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.